Cas no 1341923-77-0 (1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid)

• Product Name: 1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid
• CAS No: 1341923-77-0
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5573112
• Update Time: 2025-06-07

1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid
• 3-Azetidinecarboxylic acid, 1-[(2,5-dimethylphenyl)methyl]-

• Inchi： 1S/C13H17NO2/c1-9-3-4-10(2)11(5-9)6-14-7-12(8-14)13(15)16/h3-5,12H,6-8H2,1-2H3,(H,15,16)
• InChI Key： MKOKGSSQSXJDBK-UHFFFAOYSA-N
• SMILES： N1(CC2=CC(C)=CC=C2C)CC(C(O)=O)C1

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 359.2±42.0 °C(Predicted)
• pka: 2.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid

Introduction to 1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid (CAS No. 1341923-77-0)

1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid (CAS No. 1341923-77-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid makes it a valuable candidate for various pharmacological studies, particularly in the development of novel drugs targeting specific receptors and enzymes.

The chemical structure of 1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid is characterized by a four-membered azetidine ring attached to a carboxylic acid group and a substituted benzene ring. This configuration imparts the compound with unique physical and chemical properties, such as high stability and solubility in various solvents. These properties make it an ideal candidate for both in vitro and in vivo studies, facilitating its use in a wide range of experimental settings.

Recent research has highlighted the potential of 1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid in modulating various biological pathways. For instance, studies have shown that this compound exhibits potent activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation and survival. Additionally, it has been found to have anti-inflammatory properties, making it a promising lead for the development of new treatments for inflammatory diseases.

In the context of neurological disorders, 1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid has demonstrated neuroprotective effects in preclinical models. Research suggests that it can reduce oxidative stress and prevent neuronal damage, which are critical factors in conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore the compound's potential as a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic profile of 1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid has also been extensively studied. It has been shown to have favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effectiveness as a drug candidate. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as it allows for targeted delivery to the central nervous system (CNS).

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, 1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid is also being explored as a tool compound in academic research. Its unique structure and biological activity make it a valuable reagent for probing specific biological processes and validating novel targets. This dual role as both a therapeutic candidate and a research tool underscores its significance in the broader context of pharmaceutical science.

The synthesis of 1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid involves several well-established chemical reactions, including nucleophilic substitution and ring formation. The efficiency and scalability of these synthetic routes have been optimized to ensure high yields and purity levels, making the compound readily available for both industrial and academic applications.

In conclusion, 1-[(2,5-dimethylphenyl)methyl]azetidine-3-carboxylic acid (CAS No. 1341923-77-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties position it as a valuable candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, further solidifying its importance in the field.